Cas no 56-09-7 (2-Amino-4,6-dihydroxypyrimidine)

• Product Name: 2-Amino-4,6-dihydroxypyrimidine
• CAS No: 56-09-7
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD00006094
• CID: 33612
• PubChem ID: 24890936
• Update Time: 2025-05-19

2-Amino-4,6-dihydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-hydroxypyrimidin-4(3H)-one
• 2-Aminopyrimidine-4,6-diol
• 2-Amino-6-hydroxy-1H-pyrimidin-4-one
• 2-Amino-4,6-dihydroxypyrimidine
• 2-amino-4-hydroxy-1H-pyrimidin-6-one

• MDL： MFCD00006094
• Inchi： 1S/C4H5N3O2/c5-4-6-2(8)1-3(9)7-4/h1H,(H4,5,6,7,8,9)
• InChI Key： AUFJTVGCSJNQIF-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(N)=N1)=O
• BRN： 510297

Computed Properties

• Exact Mass: 127.03800
• Monoisotopic Mass: 127.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -1.4
• Topological Polar Surface Area: 87.7
• Molecular Weight: 127.10

Experimental Properties

• Color/Form: Solid
• Density: 1.4748 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 540.1℃ at 760 mmHg
• Flash Point: 280.4℃
• Refractive Index: 1.5000 (estimate)
• Solubility: Soluble in Aqueous Alkali.
• PSA: 92.26000
• LogP: 0.05120
• Solubility: Insoluble in water, insoluble in common organic solvents, soluble in alkaline aqueous solutions, and absorbing water in humid air.

2-Amino-4,6-dihydroxypyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• RTECS：UW7361000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：S24/25
• Risk Phrases：R20/21/22

Additional information on 2-Amino-4,6-dihydroxypyrimidine

2-Amino-4,6-Dihydroxypyrimidine: A Comprehensive Overview

2-Amino-4,6-dihydroxypyrimidine, also known by its CAS number 56-09-7, is a significant compound in the field of organic chemistry. This compound belongs to the pyrimidine family, which is a group of heterocyclic aromatic compounds. Pyrimidines are widely studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 2-amino-4,6-dihydroxypyrimidine consists of a pyrimidine ring with amino and hydroxyl groups attached at specific positions, making it a versatile molecule for various chemical reactions and biological interactions.

The synthesis of 2-amino-4,6-dihydroxypyrimidine has been extensively explored in recent years. Researchers have developed efficient methods to produce this compound on a large scale, ensuring its availability for industrial and academic purposes. One notable approach involves the condensation of urea with suitable carbonyl compounds under specific reaction conditions. This method not only enhances the yield but also minimizes the formation of byproducts, making it environmentally friendly and cost-effective.

In terms of applications, 2-amino-4,6-dihydroxypyrimidine has found its niche in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive molecules, including antiviral agents and anticancer drugs. Recent studies have highlighted its potential as a building block for developing novel drugs targeting specific diseases. For instance, derivatives of this compound have shown promising results in inhibiting viral replication mechanisms, offering new avenues for antiviral therapy.

Beyond pharmaceuticals, 2-amino-4,6-dihydroxypyrimidine plays a crucial role in agrochemical research. It is used as a precursor in the synthesis of pesticides and herbicides, contributing to crop protection and yield enhancement. The compound's ability to interact with biological systems makes it an invaluable tool in developing sustainable agricultural solutions.

The latest advancements in computational chemistry have further expanded our understanding of 2-amino-4,6-dihydroxypyrimidine. Through molecular modeling and simulations, researchers have gained insights into its electronic structure and reactivity patterns. These studies have paved the way for designing more efficient synthetic routes and predicting the behavior of its derivatives in different environments.

In conclusion, 2-amino-4,6-dihydroxypyrimidine, with its unique chemical properties and diverse applications, remains a focal point in scientific research. Its role as an intermediate in drug development and agrochemicals underscores its importance in modern chemistry. As ongoing research continues to uncover new potentials for this compound, it is poised to make even greater contributions to various industries in the foreseeable future.